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Chemical Profile and Identification

Fluorexetamine is a novel psychoactive substance with the systematic name 2-(ethylamino)-2-(3-

fluorophenyl)cyclohexan-1-one [1] [2] [3]. Its core structure consists of a cyclohexanone ring with an N-

ethylamine group and a meta-fluorinated phenyl ring attached at the alpha carbon [1] [3].

Key Identifiers:

Molecular Formula: C₁₄H₁₈FNO [1] [2] [3]
Molecular Weight: 235.30 g/mol [1] [2] [3]

CAS Number: Information not available in search results
IUPAC Name: 2-(ethylamino)-2-(3-fluorophenyl)cyclohexan-1-one [1] [2] [3]

Pharmacology and Mechanism of Action

Fluorexetamine's primary mechanism is non-competitive antagonism of the N-Methyl-D-Aspartate

(NMDA) receptor [4] [5]. It binds to the phencyclidine (PCP) site within the receptor's ion channel,

blocking calcium ion (Ca²⁺) influx and leading to a state of dissociative anesthesia [4] [6] [5]. This

mechanism is shared with other arylcyclohexylamines like ketamine and PCP [4] [5].

The diagram below illustrates this primary mechanism and other potential receptor interactions.
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Fluorexetamine Primary Mechanism: NMDA Receptor Antagonism
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Fluorexetamine acts as a non-competitive NMDA receptor antagonist, leading to dissociative effects.

While NMDA receptor antagonism is the primary action, some arylcyclohexylamines show activity at other

targets [5]. However, specific data on fluorexetamine's affinity for these is limited.

Analytical Characterization and Detection

Gas Chromatography-Mass Spectrometry (GC-EI-MS) reveals a characteristic fragmentation pattern for

structural identification [3].
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Table 1: Major Fragment Ions in GC-EI-MS of Fluorexetamine [3]

m/z Formula Relative Intensity (%) Proposed Fragmentation Pathway

235 C₁₄H₁₈FNO⁺ 15 Molecular ion

207 C₁₂H₁₃FNO⁺ 45 Loss of ethylamine (C₂H₅NH₂, 45 Da)

178 C₈H₁₂FNO⁺ 100 Base peak; further fragmentation involving C₃H₇ loss

146 C₈H₁₂FN⁺ 75 Loss of carbon monoxide (CO, 28 Da)

104 C₇H₆F⁺ 85 Fluorinated benzyl cation

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for

detecting and quantifying fluorexetamine in biological specimens [6]. Sample preparation typically involves

solid-phase extraction (SPE) or liquid-liquid extraction (LLE) [6].

Toxicity and Safety Profile

Fluorexetamine's specific toxicity profile is not fully characterized, but it shares risks common to

dissociative arylcyclohexylamines [7].

Reported effects from user accounts include [8]:

Dissociation, disorientation, strong visual distortions, and mild nausea.
After-effects like hangover and fatigue.

Duration of effects longer than ketamine, potentially 4-6 hours.

Significant Safety Concerns:

Misidentification: Many samples sold as "FXE" or "ketamine" were laboratory-confirmed as 2'-
Fluoro-2-oxo-PCE (2F-NENDCK/CanKet), a different but structurally similar dissociative [1] [8].

Unknown Toxicity: Risks of overdose, potential for organ damage (e.g., bladder/kidney toxicity), and
interactions with other depressants are not well-established [8] [7].
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Regulatory Status

Fluorexetamine is not explicitly scheduled in the United States [2]. However, it is controlled in other

jurisdictions [1]:

Canada: Schedule I

Germany: NpSG (Industrial and scientific use only)
United Kingdom: Class B

Key Takeaways for Professionals

Chemical Structure: Characterized by a cyclohexanone ring with a meta-fluorinated phenyl ring and
N-ethylamine group [1] [3].

Primary Pharmacology: Acts as an NMDA receptor antagonist, consistent with the
arylcyclohexylamine class [4] [5].

Analytical Challenges: Reliable identification requires advanced techniques like LC-MS/MS due to
misidentification issues with analogs like 2F-NENDCK [1] [6] [8].

Risk Profile: Has a poorly defined toxicity and safety profile, with risks heightened by frequent
misrepresentation in the illicit drug market [8] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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